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Compound of Interest

Compound Name: YM-90709

Cat. No.: B1683506 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of YM-90709 when

using Dimethyl Sulfoxide (DMSO) as a solvent. Below you will find frequently asked questions,

troubleshooting guides, and detailed protocols to ensure the successful use of YM-90709 in

your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of YM-90709 in DMSO?

A1: The reported solubility of YM-90709 in DMSO varies across different suppliers. It is crucial

to consult the product-specific technical data sheet. However, published data indicates a high

solubility, generally ranging from 20 mg/mL to over 60 mg/mL.[1][2][3] For best results, it is

recommended to use fresh, anhydrous DMSO, as absorbed moisture can significantly

decrease solubility.[1][2]

Q2: How should I prepare a stock solution of YM-90709 in DMSO?

A2: To prepare a stock solution, add the appropriate amount of fresh DMSO to your vial of YM-
90709 powder to achieve the desired concentration. To aid dissolution, you can gently warm

the solution to 37°C or use an ultrasonic bath.[3] Always ensure the compound is fully

dissolved before use. A detailed protocol is provided in the "Experimental Protocols" section

below.
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Q3: What are the recommended storage conditions for YM-90709 stock solutions in DMSO?

A3: YM-90709 stock solutions in DMSO should be aliquoted into single-use volumes to prevent

degradation from repeated freeze-thaw cycles.[1][3] Store these aliquots at -80°C for long-term

stability (up to 2 years) or at -20°C for shorter periods (up to 1 month).[1][2][3]

Q4: Can I store my YM-90709 DMSO stock solution at room temperature?

A4: No, it is not recommended. While DMSO itself is stable at room temperature, the stability of

YM-90709 in solution at this temperature has not been established.[4] For optimal integrity of

the compound, stock solutions must be stored frozen.

Q5: My DMSO is frozen. Is it still usable?

A5: Yes. DMSO has a freezing point of 18.5°C (65.4°F) and will solidify at standard refrigerator

temperatures or in a cool room.[5] You can thaw it by warming the container to room

temperature without any damage to the solvent.[4] Ensure it is completely liquefied and at room

temperature before using it to dissolve YM-90709.

Data Summary Tables
Table 1: Solubility of YM-90709 in DMSO

Concentration (mg/mL) Molar Concentration (mM) Source

20 mg/mL ~55.6 mM GlpBio[3]

47 mg/mL 130.76 mM Selleck Chemicals[1]

62.5 mg/mL 173.89 mM MedchemExpress[2]

Note: The molecular weight of YM-90709 is 359.42 g/mol . Molar concentration is calculated

based on this value.

Table 2: Stability and Storage of YM-90709
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Form
Storage
Temperature

Duration Source

Powder -20°C 3 years

Selleck Chemicals,

MedchemExpress[1]

[2]

4°C 2 years MedchemExpress[2]

In DMSO -80°C Up to 2 years MedchemExpress[2]

-80°C 1 year Selleck Chemicals[1]

-80°C 6 months GlpBio[3]

-20°C 1 year MedchemExpress[2]

-20°C 1 month
Selleck Chemicals,

GlpBio[1][3]

Troubleshooting Guide
Problem: The YM-90709 powder is not fully dissolving in DMSO.

Is your DMSO fresh? DMSO is hygroscopic, meaning it readily absorbs moisture from the air.

[2][4] This moisture can significantly lower the solubility of compounds.

Solution: Always use newly opened or anhydrous grade DMSO for preparing stock

solutions.[1][2]

Have you tried aiding dissolution? Sometimes, mechanical or thermal energy is required to

achieve full solubility, especially at higher concentrations.

Solution: Gently warm the vial to 37°C in a water bath or use an ultrasonic bath for a short

period to facilitate dissolution.[3] Vortexing the solution can also help.

Problem: I see precipitation in my stock solution after thawing.

Was the compound fully dissolved initially? If the compound was not completely in solution

before freezing, it will precipitate upon thawing.
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Solution: Before freezing, ensure your stock solution is a clear, homogenous mixture. If

needed, use the methods described above (warming, sonication) to redissolve the

precipitate before use.

Have you subjected the vial to multiple freeze-thaw cycles? Repeated changes in

temperature can compromise the stability of the compound in solution, leading to

degradation or precipitation.

Solution: Prepare single-use aliquots of your stock solution to avoid the need for repeated

freeze-thaw cycles.[1][3]

Experimental Protocols & Workflows
Protocol: Preparation of a 10 mM YM-90709 Stock
Solution in DMSO

Acquire Materials:

YM-90709 (powder form)

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or cryovials

Calculation:

Determine the mass of YM-90709 needed. For 1 mL of a 10 mM solution (MW = 359.42

g/mol ):

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 359.42 g/mol * 1000 mg/g = 3.59 mg

Dissolution:

Weigh out 3.59 mg of YM-90709 powder and place it in a sterile vial.

Add 1 mL of fresh, anhydrous DMSO to the vial.
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Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear.

If dissolution is slow, briefly warm the vial to 37°C or place it in an ultrasonic bath.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile, light-

protected cryovials.

Clearly label all aliquots with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term use.

Diagrams and Visual Guides

Stock Solution Preparation Workflow
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Caption: Workflow for preparing a YM-90709 stock solution in DMSO.
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YM-90709 Mechanism of Action
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Caption: YM-90709 inhibits the IL-5 signaling pathway.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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